Cas no 2228489-33-4 ((3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride)

• Product Name: (3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride
• CAS No: 2228489-33-4
• MF: C₇H₄ClF₃O₂S
• MW: 244.618670463562
• CID: 6155272
• PubChem ID: 165707422
• Update Time: 2025-05-20

(3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride
• 2228489-33-4
• EN300-1987806

• Inchi： 1S/C7H4ClF3O2S/c8-5-1-2-6(9)4(7(5)10)3-14(11,12)13/h1-2H,3H2
• InChI Key： FQXMQYYFZTXSSJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CS(=O)(=O)F)F

Computed Properties

• Exact Mass: 243.9572627g/mol
• Monoisotopic Mass: 243.9572627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride

Introduction to (3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride (CAS No. 2228489-33-4)

(3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride, CAS No. 2228489-33-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring both chloro and fluoro substituents, makes it a versatile intermediate in the development of novel therapeutic agents.

The significance of this compound lies in its ability to serve as a key building block in the synthesis of complex molecules. The presence of both chloro and fluoro groups on the phenyl ring enhances its reactivity, making it an invaluable tool for chemists and pharmacologists. These groups not only influence the electronic properties of the molecule but also contribute to its stability and compatibility with various reaction conditions.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. Fluorine atoms can significantly impact the metabolic stability, lipophilicity, and binding affinity of drug molecules. (3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride is no exception and has been explored in several research studies for its potential applications in this domain.

One of the most notable applications of CAS No. 2228489-33-4 is in the synthesis of sulfonyl fluorides, which are known for their broad spectrum of biological activities. These compounds have been investigated for their roles as intermediates in the preparation of sulfonamides, a class of drugs that are widely used to treat various infections and inflammatory conditions. The sulfonyl fluoride group is particularly interesting because it can be easily converted into other functional groups through nucleophilic substitution reactions, providing chemists with a high degree of flexibility in molecular design.

Recent advancements in synthetic chemistry have highlighted the importance of (3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride in the development of novel pharmaceuticals. For instance, researchers have utilized this compound to synthesize fluorinated sulfonyl chlorides, which are then further transformed into sulfonamides with enhanced pharmacological properties. These studies have demonstrated that the presence of fluorine atoms can improve the bioavailability and therapeutic efficacy of drug candidates.

The structural features of CAS No. 2228489-33-4 also make it a valuable tool in materials science. Fluorinated compounds are known for their unique electronic and optical properties, making them suitable for applications in organic electronics and liquid crystal displays. While this compound is primarily studied for its pharmaceutical applications, its potential in materials science is an emerging area that warrants further investigation.

In conclusion, (3-chloro-2,6-difluorophenyl)methanesulfonyl fluoride (CAS No. 2228489-33-4) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an indispensable tool for chemists and pharmacologists seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is expected to grow even further.